Cas no 1281335-10-1 (3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester)

3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester is a piperidine-derived compound featuring a benzyl ester and an isopropylamino substituent at the 3-position. This intermediate is valuable in organic synthesis, particularly in the development of pharmacologically active molecules. Its structural versatility allows for further functionalization, making it useful in medicinal chemistry and drug discovery. The benzyl ester group enhances solubility and facilitates selective deprotection under mild conditions, while the isopropylamino moiety contributes to steric and electronic modulation. The compound is typically handled under inert conditions to ensure stability. Its well-defined reactivity profile makes it a practical choice for constructing complex heterocyclic frameworks.

3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester structure

1281335-10-1 structure

Product Name:3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester

CAS No:1281335-10-1

MF:C₁₆H₂₄N₂O₂

MW:276.373964309692

CID:2189428

PubChem ID:66569240

Update Time:2025-05-21

3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

- 3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester
- benzyl 3-(propan-2-ylamino)piperidine-1-carboxylate
- 1281335-10-1
- Benzyl 3-[(propan-2-yl)amino]piperidine-1-carboxylate
- 3-Isopropylamino-piperidine-1-carboxylicacidbenzylester
- DB-315472
- DTXSID80735227
- MDL： MFCD09953337
- Inchi： 1S/C16H24N2O2/c1-13(2)17-15-9-6-10-18(11-15)16(19)20-12-14-7-4-3-5-8-14/h3-5,7-8,13,15,17H,6,9-12H2,1-2H3
- InChI Key： HQGWZMHVKLIQIS-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C(N1CCCC(C1)NC(C)C)=O

Computed Properties

Exact Mass: 276.183778013Da
Monoisotopic Mass: 276.183778013Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 301
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 41.6Å²

3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	087695-1g	3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester	1281335-10-1		1g	￡945.00	2022-03-01
Chemenu	CM316200-1g	3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester	1281335-10-1	95%	1g	$1041	2022-09-03
Chemenu	CM316200-1g	3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester	1281335-10-1	95%	1g	$1041	2021-08-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1778240-1g	3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester	1281335-10-1	98%	1g	￥37852.00	2024-08-09

3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
4. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126

Additional information on 3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester

Recent Advances in the Study of 3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester (CAS: 1281335-10-1)

The compound 3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester (CAS: 1281335-10-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of 3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester as a key intermediate in the synthesis of novel bioactive molecules. Researchers have successfully employed this compound in the development of selective enzyme inhibitors, particularly targeting proteases and kinases involved in various disease pathways. The structural flexibility of this molecule allows for diverse modifications, making it a versatile scaffold for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in modulating specific neurotransmitter receptors, suggesting potential applications in neurological disorders. The research team utilized advanced computational modeling techniques to elucidate the binding interactions between 3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester derivatives and their biological targets, providing valuable insights for structure-activity relationship optimization.

In the field of oncology, preliminary investigations have shown that certain derivatives of this compound exhibit promising antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve interference with cell cycle progression and induction of apoptosis, though further studies are needed to fully characterize these effects and evaluate potential therapeutic windows.

The synthesis and scale-up of 3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester have also seen recent advancements. New catalytic methods have improved yield and purity while reducing environmental impact, addressing key challenges in the industrial production of this compound. These process improvements are particularly relevant given the growing demand for this intermediate in pharmaceutical research and development.

Looking forward, researchers anticipate that continued investigation of 3-Isopropylamino-piperidine-1-carboxylic acid benzyl ester and its derivatives will yield novel therapeutic candidates across multiple disease areas. The compound's unique structural features and demonstrated biological activity make it a valuable tool for medicinal chemists seeking to develop targeted therapies with improved efficacy and safety profiles.